Cas no 1080061-38-6 (5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole)

• Product Name: 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole
• CAS No: 1080061-38-6
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• CID: 4560068
• PubChem ID: 59331539
• Update Time: 2025-05-20

5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(1,3-dioxolan-2-yl)thiazole
• 5-CHLORO-2-(1,3-DIOXOLAN-2-YL)-1,3-THIAZOLE
• 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole

• Inchi： 1S/C6H6ClNO2S/c7-4-3-8-5(11-4)6-9-1-2-10-6/h3,6H,1-2H2
• InChI Key： WUWYXXPBSVMFAU-UHFFFAOYSA-N
• SMILES： S1C(Cl)=CN=C1C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole

Introduction to 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS No. 1080061-38-6)

5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole, identified by its Chemical Abstracts Service Number (CAS No. 1080061-38-6), is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a unique structural framework that combines a thiazole core with a dioxolane substituent, making it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole encompasses a sulfur-containing heterocycle, which is known for its broad spectrum of biological activities. The presence of a chloro group at the fifth position and a 1,3-dioxolan-2-yl moiety at the second position enhances its reactivity and functionalization potential, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various pharmacological applications. The structural motif of 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole has been explored in the synthesis of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. The dioxolane ring introduces additional conformational flexibility, which can be exploited to optimize drug-like characteristics such as solubility and bioavailability.

One of the most compelling aspects of 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole is its role as a precursor in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and inhibit pathways associated with chronic diseases. The chloro group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores and tailor the compound’s biological profile.

The synthesis of 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. The process typically begins with the preparation of the dioxolane ring via intramolecular cyclization of an epoxide derivative. Subsequent functionalization steps include nucleophilic substitution reactions to introduce the thiazole core and the chloro group. These synthetic strategies underscore the compound’s importance as a synthetic intermediate in high-value chemical applications.

Recent advances in computational chemistry have further enhanced our understanding of the pharmacological potential of 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole. Molecular modeling studies have revealed insights into how its structure interacts with biological targets at the molecular level. These computational approaches complement experimental investigations and provide a more comprehensive framework for drug discovery. By integrating experimental data with computational predictions, researchers can accelerate the development of novel therapeutics derived from this compound.

The versatility of 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole extends beyond its applications in drug development. It has also been explored as a key intermediate in materials science and agrochemical research. The unique combination of functional groups makes it suitable for designing molecules with specialized properties, such as photochemical activity or enhanced stability under various environmental conditions.

In conclusion, 5-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS No. 1080061-38-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and drug discovery is likely to grow even further.